Cas no 54706-70-6 (Dodecanoic acid ingenol ester)
Dodecanoic acid ingenol ester structure
Product Name:Dodecanoic acid ingenol ester
CAS No:54706-70-6
MF:C32H50O7
MW:546.735210895538
MDL:MFCD30478893
CID:838465
PubChem ID:85364165
Update Time:2026-04-29
Dodecanoic acid ingenol ester Chemical and Physical Properties
Names and Identifiers
-
- Dodecanoic acid ingenol ester
- 13-dodecanoyl ingenol
- 13-OXYINGENOL DODECANOAT
- 13-Oxyingenol Dodecanoate
- Dodecanoic acid, (1aR,2S,5R,5aR,6S,8aS,9R,10aS)-1,1a,2,5,5a,6,9,10-octahydro-5,5a,6-trihydroxy-4-(hydroxymethyl)-1,1,7,9-tetramethyl-11-oxo-10aH-2,8a-methanocyclopen
- [(1S,5R,9R,10S,12S)-4,5,6-Trihydroxy-7-(hydroxymethyl)-3,11,11,14-tetramethyl-15-oxo-12-tetracyclo[7
- A870376
- [trihydroxy-(hydroxymethyl)-tetramethyl-oxo-[?]yl] dodecanoate
- 13-Oxyingenol-13-dodecanoate
- CS-3914
- HY-N0867
- Dodecanoic acid ingenol ester?
- SCHEMBL21969821
- MFCD30478893
- CHEMBL4282466
- [(1S,4S,5R,6R,9S,10R,12S,14R)-4,5,6-trihydroxy-7-(hydroxymethyl)-3,11,11,14-tetramethyl-15-oxo-12-tetracyclo[7.5.1.01,5.010,12]pentadeca-2,7-dienyl] dodecanoate
- 54706-70-6
- DA-52651
- MS-30025
-
- MDL： MFCD30478893
- Inchi： InChI=1S/C32H50O7/c1-6-7-8-9-10-11-12-13-14-15-24(34)39-31-18-21(3)30-17-20(2)26(35)32(30,38)27(36)22(19-33)16-23(28(30)37)25(31)29(31,4)5/h16-17,21,23,25-27,33,35-36,38H,6-15,18-19H2,1-5H3/t21-,23+,25-,26+,27-,30+,31+,32-/m1/s1
- InChI Key： FEZDDYPHEHMXLF-YFQQJSGYSA-N
- SMILES： CCCCCCCCCCCC(=O)O[C@@]12[C@H]([C@H]3C(=O)[C@]4([C@H](C)C2)[C@@]([C@H](O)C(CO)=C3)(O)[C@@H](O)C(C)=C4)C1(C)C
Computed Properties
- Exact Mass: 546.35565393 g/mol
- Monoisotopic Mass: 546.35565393 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 39
- Rotatable Bond Count: 13
- Complexity: 1010
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 124
- Molecular Weight: 546.7
Experimental Properties
- Color/Form: Powder
- Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (9.8E-3 g/L) (25 ºC),
Dodecanoic acid ingenol ester Security Information
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Dodecanoic acid ingenol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N0867-5mg |
13-Oxyingenol-13-dodecanoate |
54706-70-6 | 5mg |
￥1950 | 2024-05-25 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D864815-1mg |
Dodecanoic acid ingenol ester |
54706-70-6 | 95% | 1mg |
907.20 | 2021-05-17 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3013-5mg |
13-Oxyingenol dodecanoat |
54706-70-6 | 98% | 5mg |
$350 | 2023-09-20 | |
| DC Chemicals | DC9648-20 mg |
Dodecanoic acid ingenol ester |
54706-70-6 | >98% | 20mg |
$850.0 | 2022-02-28 | |
| DC Chemicals | DC9648-50 mg |
Dodecanoic acid ingenol ester |
54706-70-6 | >98% | 50mg |
$1450.0 | 2022-02-28 | |
| DC Chemicals | DC9648-100 mg |
Dodecanoic acid ingenol ester |
54706-70-6 | >98% | 100mg |
$2500.0 | 2022-02-28 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce44752-5mg |
Dodecanoic acid ingenol ester |
54706-70-6 | 98% | 5mg |
￥1738.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce44752-10mg |
Dodecanoic acid ingenol ester |
54706-70-6 | 98% | 10mg |
￥3343.00 | 2023-09-08 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TQ0164-5 mg |
Dodecanoic acid ingenol ester |
54706-70-6 | 5mg |
￥1800.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TQ0164-10 mg |
Dodecanoic acid ingenol ester |
54706-70-6 | 10mg |
￥3200.00 | 2022-04-26 |
Dodecanoic acid ingenol ester Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:54706-70-6)Dodecanoic acid ingenol ester
Order Number:A870376
Stock Status:in Stock
Quantity:20mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:22
Price ($):1049.0
Email:sales@amadischem.com
Dodecanoic acid ingenol ester Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:54706-70-6)Dodecanoic acid ingenol ester
Purity:99%
Quantity:20mg
Price ($):1049.0